Cas no 1199773-82-4 (2-Bromo-5-(1H-pyrazol-3-yl)pyridine)

• Product Name: 2-Bromo-5-(1H-pyrazol-3-yl)pyridine
• CAS No: 1199773-82-4
• MF: C₈H₆BrN₃
• MW: 224.057340145111
• CID: 2129300
• Update Time: 2025-06-08

2-Bromo-5-(1H-pyrazol-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-bromo-5-(5-methyl-1H-pyrazol-3-yl)pyridine
• 2-broMo-5-(1H-pyrazol-3-yl)pyridine
• 2-Bromo-5-(1H-pyrazol-3-yl)pyridine

• Inchi： 1S/C8H6BrN3/c9-8-2-1-6(5-10-8)7-3-4-11-12-7/h1-5H,(H,11,12)
• InChI Key： ZVMHEWIJBABQGK-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=C(C2C=CNN=2)C=C1

Additional information on 2-Bromo-5-(1H-pyrazol-3-yl)pyridine

Introduction to 2-Bromo-5-(1H-pyrazol-3-yl)pyridine (CAS No. 1199773-82-4)

2-Bromo-5-(1H-pyrazol-3-yl)pyridine is a significant compound in the realm of pharmaceutical and agrochemical research, characterized by its unique structural and chemical properties. This heterocyclic compound, identified by the CAS number 1199773-82-4, has garnered considerable attention due to its versatile applications in drug discovery and molecular synthesis. The presence of both bromine and pyrazole substituents in its molecular framework enhances its reactivity, making it a valuable intermediate in the development of novel bioactive molecules.

The compound belongs to the class of brominated pyridines, which are widely utilized in medicinal chemistry for their ability to serve as pharmacophores in various therapeutic agents. Specifically, 2-Bromo-5-(1H-pyrazol-3-yl)pyridine exhibits potential as a building block for synthesizing kinase inhibitors, antiviral agents, and other pharmacologically relevant compounds. Its structural motif, combining a pyridine ring with a bromo group at the 2-position and a pyrazole moiety at the 5-position, offers a scaffold that can be modified to target specific biological pathways.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 2-Bromo-5-(1H-pyrazol-3-yl)pyridine, facilitating its integration into industrial processes. Researchers have leveraged modern techniques such as transition-metal-catalyzed cross-coupling reactions to optimize its synthesis, thereby reducing costs and improving yields. These innovations underscore the compound's importance in both academic research and commercial applications.

In the context of drug discovery, 2-Bromo-5-(1H-pyrazol-3-yl)pyridine has been explored for its potential in modulating enzyme activity and receptor binding. For instance, studies have indicated its utility in developing inhibitors targeting protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. The bromine atom at the 2-position provides a handle for further functionalization via palladium-catalyzed reactions, allowing chemists to introduce diverse substituents that can enhance binding affinity or selectivity.

The pyrazole ring component of 2-Bromo-5-(1H-pyrazol-3-yl)pyridine is particularly noteworthy for its role as a bioisostere of piperazine or morpholine rings found in many drugs. Pyrazole derivatives are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, making them effective in designing small-molecule inhibitors. The integration of this moiety into 2-Bromo-5-(1H-pyrazol-3-yl)pyridine enhances its potential as a lead compound for medicinal chemistry campaigns.

Recent publications highlight the compound's application in the synthesis of novel antiviral agents. The structural features of 2-Bromo-5-(1H-pyrazol-3-yl)pyridine allow it to mimic natural substrates or inhibitors of viral enzymes, thereby disrupting viral replication cycles. Researchers have reported promising results using this compound as a precursor in generating molecules that exhibit inhibitory effects against RNA-dependent RNA polymerases (RdRp), a key enzyme in many viruses.

Furthermore, the agrochemical sector has shown interest in 2-Bromo-5-(1H-pyrazol-3-yl)pyridine due to its potential as an intermediate in developing novel pesticides and herbicides. Its ability to undergo selective modifications enables the creation of compounds that target specific pests or weeds while minimizing environmental impact. This aligns with global efforts to develop sustainable agricultural practices that rely on innovative chemical solutions.

The versatility of 2-Bromo-5-(1H-pyrazol-3-yl)pyridine is also reflected in its use as a ligand in coordination chemistry. Transition metal complexes derived from this compound have been investigated for their catalytic properties in organic transformations, such as C-H activation and oxidation reactions. These studies demonstrate the compound's broader utility beyond pharmaceuticals and agrochemicals.

In conclusion, 2-Bromo-5-(1H-pyrazol-3-y l)pyridine (CAS No. 1199773-82-4) represents a valuable asset in synthetic chemistry and drug development. Its unique structural features and reactivity make it an ideal candidate for generating novel bioactive molecules with therapeutic potential. As research continues to uncover new applications for this compound, its significance is expected to grow further, solidifying its role as a cornerstone in modern chemical innovation.